Acetylamino-6-amino-3-methyluracil-13C4,15N3

Stable Isotope Labeling Isotopic Enrichment Mass Spectrometry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H10N4O3
Molecular Weight 205.13 g/mol
Cat. No. B15553972
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameAcetylamino-6-amino-3-methyluracil-13C4,15N3
Molecular FormulaC7H10N4O3
Molecular Weight205.13 g/mol
Structural Identifiers
InChIInChI=1S/C7H10N4O3/c1-3(12)9-4-5(8)10-7(14)11(2)6(4)13/h8H2,1-2H3,(H,9,12)(H,10,14)/i4+1,5+1,6+1,7+1,8+1,10+1,11+1
InChIKeyPOQOTWQIYYNXAT-TUCXKDRYSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Acetylamino-6-amino-3-methyluracil-13C4,15N3: Stable Isotope-Labeled Caffeine Metabolite


Acetylamino-6-amino-3-methyluracil-13C4,15N3 (AAMU-13C4,15N3) is a stable isotope-labeled analog of 5-acetylamino-6-amino-3-methyluracil (AAMU), the primary urinary metabolite of caffeine in humans [1]. This compound belongs to the class of substituted uracils and is specifically labeled with four carbon-13 (13C) atoms and three nitrogen-15 (15N) atoms, resulting in a molecular weight shift of +7 Da relative to the unlabeled form . As a certified reference material, it is supplied with precisely defined isotopic enrichment and chemical purity, which are essential prerequisites for its application as a surrogate analyte or internal standard in quantitative mass spectrometry-based assays .

Workflow ISTD for quantitative LC-MS/MS bioanalysis of caffeine metabolites
Label Non-exchangeable 13C/15N backbone labels ensure consistent mass shift
Characterization Dual-certified chemical and isotopic purity for method development

Why Deuterated Analogs Fail for AAMU Quantification


In quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS), the analytical performance of an internal standard is critically dependent on its physicochemical similarity to the target analyte and its resistance to matrix-induced ion suppression or enhancement. While unlabeled AAMU cannot be used as an internal standard because it co-elutes with the endogenous analyte and generates identical precursor/product ion masses, simple substitution with a deuterated analog (e.g., AAMU-d3) introduces significant risk of hydrogen-deuterium exchange during sample preparation or chromatographic separation, leading to variable mass shifts and inaccurate quantification [1]. In contrast, the 13C and 15N labeling strategy employed in AAMU-13C4,15N3 provides a backbone-incorporated isotope label that is chemically and metabolically inert, ensuring consistent mass separation and eliminating deuterium-related quantification errors .

13C/15N-ISTD Property
Deuterated Analog Risk
Label stability Non-exchangeable backbone labels
H/D exchange Partial back-exchange may cause mass shift drift
Mass shift Constant +7 Da ensures reliable separation
Variable shift +3 Da shift may vary with analytical conditions
Certification Chemical + isotopic purity certified
Uncertain purity Often lacks dual characterization

Quantitative Differentiation vs. Alternative Labeled Standards


Isotopic Enrichment and Mass Shift Comparison

The AAMU-13C4,15N3 compound exhibits a net mass shift of +7 Da relative to unlabeled AAMU (m/z 199 → 206 for [M+H]+) due to the incorporation of four 13C and three 15N atoms . This mass difference is substantially larger than that of the deuterated analog AAMU-d3 (+3 Da), which reduces the risk of isotopic cross-talk in low-resolution MS instruments and improves signal-to-noise ratio in complex biological matrices [1]. The isotopic enrichment is specified at 99 atom % 13C and 98 atom % 15N , ensuring that >99.9% of the labeled product consists of the fully labeled isotopologue, which is critical for accurate isotope dilution calculations.

Mass Shift & Enrichment
Head-to-head
+7 Da mass shift
99 atom % 13C, 98 atom % 15N
vs. AAMU-d3: +3 Da shift
Reduces isotopic interference in LC-MS/MS assays
Supplier CoA confirmation
Stable Isotope Labeling Isotopic Enrichment Mass Spectrometry Caffeine Metabolism

Chemical Stability of 13C/15N vs. Deuterium Labeling

Deuterium-labeled internal standards (e.g., AAMU-d3) are susceptible to hydrogen-deuterium exchange at acidic protons (e.g., amide NH, amine NH2) under typical reversed-phase LC conditions, leading to partial back-exchange to the unlabeled form and resulting in concentration-dependent quantification bias [1]. In contrast, the 13C and 15N labels in AAMU-13C4,15N3 are incorporated into the carbon-nitrogen backbone of the uracil ring and the acetylamino group, making them chemically inert and non-exchangeable under all standard sample preparation and chromatographic conditions [1]. This inherent stability ensures that the mass shift remains constant throughout analysis, providing superior intra- and inter-assay precision.

Label Stability (H/D Exchange)
Class-level
Chemically inert 13C/15N labels
vs. deuterated analog susceptible to H/D exchange
Eliminates quantification bias from label loss
Class-level: 5–30% loss reported for similar compounds
Stable Isotope Internal Standard Deuterium Exchange LC-MS Quantification Assay Reproducibility

Enhanced MS Signal Differentiation with Dual Labeling

AAMU-13C4,15N3 incorporates both 13C and 15N labels, which produces a characteristic isotopic cluster in MS spectra that is easily distinguishable from the unlabeled analyte and from any naturally occurring 13C contributions of the analyte itself. This dual-labeling approach yields a +7 Da mass shift, whereas a singly labeled 13C4 analog would produce only a +4 Da shift, and a 15N3 analog would give a +3 Da shift [1]. The combined shift reduces the probability of overlap with the M+2 or M+4 isotopologues of the unlabeled analyte, which can be significant for compounds like AAMU that contain multiple nitrogen atoms (4 nitrogen atoms) [2].

Signal Differentiation
Cross-study comparable
+7 Da shift (13C4+15N3)
75% larger than 13C4 alone (+4 Da), 133% larger than 15N3 alone (+3 Da)
Minimizes isotopic overlap in low-resolution MS
4 N atoms in AAMU; reduces M+2/M+4 interference
Multiple Isotope Labeling SIL-IS Quantitative LC-MS/MS Caffeine Metabolite Profiling

Certified Purity vs. Non-Certified Reagent-Grade Standards

The AAMU-13C4,15N3 product is supplied as a certified analytical standard with a minimum chemical purity of 97% (by HPLC) and minimum isotopic enrichment of 98 atom % 15N / 99 atom % 13C, as verified by independent Certificate of Analysis [1]. This level of characterization exceeds that of typical reagent-grade stable isotope-labeled compounds, which may only be specified for isotopic enrichment and not for chemical purity, or vice versa [2]. In contrast, unlabeled AAMU is often supplied as a research-grade chemical with purity ranging from 95% to 98% but without validated isotopic composition, limiting its direct use as a calibration standard .

Certification
Head-to-head
≥97% chemical purity (HPLC)
99% 13C, 98% 15N isotopic enrichment
vs. unlabeled AAMU: 95–98% purity, no isotopic spec
Dual-certified for quantitative standard use
Supplier CoA; supports lot-to-lot consistency
Certified Reference Material Quantitative NMR HPLC Purity Analytical Standard

Application Scenarios in Bioanalysis and Clinical Phenotyping


LC-MS/MS Quantification for CYP1A2 Phenotyping

In clinical pharmacology studies assessing CYP1A2 activity via caffeine metabolite ratios, AAMU-13C4,15N3 serves as the optimal internal standard. Its stable +7 Da mass shift ensures accurate quantification of endogenous AAMU in human urine without interference from the analyte's natural isotopologues . The high isotopic enrichment (≥99%) guarantees that the internal standard response is linear and matrix-independent across the expected urinary concentration range (3-30 μM) [1].

Forensic Toxicology and Doping Control Analysis

Forensic and anti-doping laboratories require analytical methods with definitive analyte identification and precise quantification that meet ISO/IEC 17025 accreditation standards. AAMU-13C4,15N3, as a fully characterized 13C/15N-labeled analog, meets these stringent requirements by providing a stable, non-exchangeable isotope label that withstands harsh sample preparation steps (e.g., urine alkalization for AFMU-to-AAMU conversion) [2] and yields robust quantitation suitable for evidentiary purposes [3].

Multiplexed LC-MS/MS Panels for Metabolite Profiling

In high-throughput bioanalytical laboratories developing multiplexed assays for caffeine and its 14+ urinary metabolites, the use of a panel of stable isotope-labeled internal standards is essential. AAMU-13C4,15N3 is the designated internal standard for AAMU due to its unique +7 Da shift, which does not overlap with the labeled standards used for other metabolites (e.g., paraxanthine-13C,15N3, theobromine-13C,15N3) . Its chemical inertness ensures that it can be included in a combined internal standard mixture without risk of degradation or isotope exchange.

NMR-Based Metabolomics and Absolute Quantification

For quantitative NMR (qNMR) experiments requiring a certified concentration reference, AAMU-13C4,15N3 can function as a dual-purpose standard. Its defined isotopic enrichment and high chemical purity (≥97%) allow it to serve as both a mass spectrometry internal standard and a qNMR reference, enabling cross-platform validation of metabolite concentrations . The 13C enrichment also enhances the NMR signal-to-noise ratio for the labeled carbons, facilitating selective detection in complex biological matrices.

Application
Selection Property
Validation Focus
CYP1A2 activity research
Non-exchangeable ISTD, +7 Da mass shift
Matrix-independent quantification in urine research matrices
Forensic bioanalysis research
Stable label withstands harsh sample preparation
Definitive analyte identification for research evidence
Multiplexed metabolite profiling
Unique mass shift avoids cross-talk with other ISTDs
Combined ISTD mixture stability and specificity
NMR-based metabolomics research
Dual-purpose ISTD/qNMR reference
Cross-platform concentration validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

9 linked technical documents
Explore Hub


Quote Request

Request a Quote for Acetylamino-6-amino-3-methyluracil-13C4,15N3

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.